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Compound of Interest

Compound Name: C15H26O7Tm

Cat. No.: B15146197 Get Quote

A comprehensive search for experimental and computational data on the chemical formula

C15H26O7Tm has yielded no specific results for a compound with this composition. While

extensive information exists for various thulium (Tm) complexes with organic ligands, data

directly corresponding to C15H26O7Tm is not readily available in public databases. This

suggests that the compound may be novel, not yet synthesized, or described in proprietary

research not accessible through public search domains.

Researchers, scientists, and drug development professionals interested in thulium-based

compounds should note the general characteristics of such complexes, which are explored in a

variety of studies. Thulium, a lanthanide element, is known for its unique electronic and optical

properties when coordinated with organic molecules.

General Properties of Thulium Complexes
Thulium typically exists in a trivalent state (Tm³⁺) and forms coordination complexes with a

range of organic ligands.[1] These complexes are of interest for their potential applications in

materials science and medicine. Key areas of investigation for thulium complexes include:

Luminescence: Thulium complexes are known to exhibit luminescence, with emission from

multiple excited states.[2] This property is particularly relevant for applications in bio-imaging

and sensor development.
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Magnetic Properties: Divalent thulium (Tm²⁺) complexes have been synthesized and shown

to exhibit field-induced slow magnetic relaxation, a property of interest for the development

of single-molecule magnets.[3]

Near-Infrared (NIR) Emission: Certain thulium compounds, such as those with thiolate

ligands, have been shown to be emissive in the near-infrared region.[4] This is a valuable

characteristic for in vivo imaging due to the deeper tissue penetration of NIR light.

Synthesis and Characterization
The synthesis of thulium complexes often involves the reaction of a thulium salt (e.g., TmI₂)

with a suitable organic ligand in an appropriate solvent.[5] Characterization of these complexes

typically involves techniques such as:

X-ray Crystallography

Nuclear Magnetic Resonance (NMR) Spectroscopy

Infrared (IR) Spectroscopy

Elemental Analysis

Considerations for Future Research
Given the lack of specific data for C15H26O7Tm, researchers in the field may consider the

following:

Verification of the Chemical Formula: It is advisable to double-check the elemental

composition and molecular formula of the target compound.

De Novo Synthesis and Characterization: If the formula is correct, this represents an

opportunity for the synthesis and characterization of a novel thulium complex. A potential

synthetic route could involve the reaction of a thulium precursor with a C15H26O7 ligand.

Computational Modeling: In the absence of experimental data, computational methods such

as Density Functional Theory (DFT) could be employed to predict the structure, stability, and

electronic properties of the hypothetical C15H26O7Tm molecule.
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Illustrative Workflow for Characterizing a Novel
Thulium Complex
Should a researcher proceed with the synthesis of a novel compound like C15H26O7Tm, a

typical experimental and computational workflow is outlined below.

Caption: A generalized workflow for the characterization of a novel coordination complex,

integrating both experimental and computational approaches for comprehensive validation.

While direct comparative data for C15H26O7Tm remains elusive, the broader landscape of

thulium chemistry provides a solid foundation for the investigation of new and potentially

valuable compounds. Researchers are encouraged to contribute to this field through the

synthesis and detailed characterization of novel thulium complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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